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Compound of Interest

Compound Name: Citric acid-d4-1

Cat. No.: B15138044

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Citric

acid-d4, a deuterated analog of citric acid. It details its use as an internal standard in

quantitative analyses and outlines a typical experimental protocol for its application in liquid

chromatography-mass spectrometry (LC-MS). Furthermore, this guide illustrates the central

metabolic pathway in which citric acid plays a crucial role.

Core Chemical Properties
Citric acid-d4, also known as 2-Hydroxy-1,2,3-propanetricarboxylic-d4 Acid, is a stable,

isotopically labeled form of citric acid where the four methylene hydrogens are replaced with

deuterium.[1][2] This substitution results in a higher molecular weight compared to its unlabeled

counterpart, making it an ideal internal standard for mass spectrometry-based quantification

assays.[3][4] Its physical and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 147664-83-3 [1]

Molecular Formula C₆H₄D₄O₇

Molecular Weight 196.15 g/mol

Synonyms

Citric-d4 Acid, CITRIC-2,2,4,4-

D4 ACID, 2-Hydroxy-1,2,3-

propanetricarboxylic-d4 Acid

Melting Point 153-159 °C

Isotopic Purity ≥98 atom % D

Appearance Solid N/A

Solubility Soluble in water N/A

XLogP3 -1.7

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor

Count
7

Experimental Protocol: Quantification of Citric Acid
in Human Urine using LC-MS/MS with Citric Acid-d4
as an Internal Standard
This protocol describes a common application of Citric acid-d4 as an internal standard for the

accurate quantification of citric acid in a biological matrix, such as human urine, by liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Materials and Reagents
Analytes: Citric acid

Internal Standard: Citric acid-d4

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7143453/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents: Formic acid, Ammonium acetate, Methanol (LC-MS grade), Deionized water

Biological Matrix: Human urine samples

Sample Preparation
Thaw frozen human urine samples at room temperature.

Vortex the samples to ensure homogeneity.

Prepare a stock solution of the internal standard (Citric acid-d4) in deionized water.

For each urine sample, add 10 µL of urine to a microcentrifuge tube.

Add 20 µL of the Citric acid-d4 internal standard solution.

Add 400 µL of deionized water to dilute the sample.

Vortex the mixture thoroughly.

Liquid Chromatography Conditions
LC System: A standard high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm) is commonly used.

Mobile Phase A: 0.1% Formic acid and 2 mmol/L Ammonium acetate in water.

Mobile Phase B: 0.1% Formic acid and 2 mmol/L Ammonium acetate in methanol.

Flow Rate: 0.4 mL/min.

Gradient: An isocratic elution with Mobile Phase A is often sufficient. A step gradient to 100%

Mobile Phase B can be used to wash the column after each injection.

Injection Volume: 3 µL.

Column Temperature: Maintained at a constant temperature, e.g., 40°C.
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Mass Spectrometry Conditions
Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray ionization (ESI) in negative mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Citric Acid: m/z 191.0 > 111.0

Citric Acid-d4 (IS): m/z 195.0 > 113.0

Ion Source Parameters: Optimized for the specific instrument, including parameters like

capillary voltage, source temperature, and gas flows.

Data Analysis
Integrate the peak areas for both the analyte (citric acid) and the internal standard (Citric

acid-d4) for each sample.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Generate a calibration curve by plotting the peak area ratio against the concentration of the

citric acid standards.

Determine the concentration of citric acid in the unknown urine samples by interpolating their

peak area ratios from the calibration curve.

Visualization of the Citric Acid Cycle
Citric acid is a key intermediate in the citric acid cycle (also known as the tricarboxylic acid

cycle or Krebs cycle), a fundamental metabolic pathway for cellular energy production. The

following diagram illustrates the cyclical reactions of this pathway.
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Caption: The Citric Acid Cycle, highlighting key intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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